1,2-bis-(4-Chlorophenyl)-1-chloroethane

• Molecular Formula: C14H11Cl3
• Molecular Weight: 285.6 g/mol
• IUPAC Name: 1-chloro-4-[1-chloro-2-(4-chlorophenyl)ethyl]benzene
• InChI: InChI=1S/C14H11Cl3/c15-12-5-1-10(2-6-12)9-14(17)11-3-7-13(16)8-4-11/h1-8,14H,9H2
• InChI Key: PWGQPZBXAXUSFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(C2=CC=C(C=C2)Cl)Cl)Cl

Description

1,2-bis-(4-Chlorophenyl)-1-chloroethane is a useful research compound. Its molecular formula is C14H11Cl3 and its molecular weight is 285.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of of thionyl chloride in toluene is cooled to 0° C., and a catalytic amount of pyridine is added. A solution of 1,2-di(4-chlorophenyl)ethan-1-ol in toluene is then added drop wise. Upon completion addition of addition, the reaction mixture is allowed to warm to ambient temperature where it stirs for about 30 minutes. The reaction mixture is washed with water, dried with sodium sulfate, filtered, and concentrated under reduced pressure, yielding the subject compound.